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Compound of Interest

Compound Name: Trimethyl(2-pyridy)tin

Cat. No.: B031316

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
Trimethyl(2-pyridyl)tin, a highly toxic organotin compound utilized in chemical synthesis,
particularly in Stille cross-coupling reactions. Given its severe toxicity, strict adherence to safety
protocols is paramount to ensure the well-being of laboratory personnel and the protection of
the environment.

Hazard Identification and Classification

Trimethyl(2-pyridyl)tin is a hazardous substance that poses significant health risks. It is
classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[1] It is also a skin and
eye irritant and is very toxic to aquatic life with long-lasting effects.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for Trimethyl(2-pyridyl)tin and
related organotin compounds.

Table 1: Physical and Chemical Properties of Trimethyl(2-pyridyl)tin
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Property

Value

Molecular Formula

CsH13NSn[2]

Molecular Weight

241.91 g/mol [2]

Physical State

Liquid

Appearance Colorless to almost colorless clear liquid
Boiling Point 80 °C[3]
Density 1.4 g/cm3[3]

Refractive Index

1.5380 to 1.5400[3]

Flash Point

89 °C

Specific Gravity (20/20)

1.40

Table 2: Toxicity Data for Organotin Compounds

Compound Test Species Route Value
Trimethyltin

) LDso Rat Oral 12.6 mg/kg[4]
Chloride

Tin(IV) Pyridine-

2,6-dicarboxylate  LCso Brine Shrimp -

Complex

23.81 mg/L[5]

Table 3: Occupational Exposure Limits for Organotin Compounds

Limit Agency Value (as Sn)
TLV-TWA ACGIH 0.1 mg/m3[4]
STEL ACGIH 0.2 mg/m3[4]
PEL OSHA 0.1 mg/m?3[4]
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Experimental Protocols for Safe Handling

Handling Trimethyl(2-pyridyl)tin requires meticulous planning and execution of safety
procedures. The following protocols are essential for minimizing exposure risk.

Designated Work Area and Engineering Controls

e Fume Hood: All work with Trimethyl(2-pyridyl)tin must be conducted in a certified chemical
fume hood to prevent inhalation of vapors.[1][6]

e Glove Box: For procedures involving larger quantities or prolonged handling, a glove box
under an inert atmosphere is recommended.

» Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)

e Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, double-gloved) at all times.
Discard gloves immediately after contact or completion of work.[7]

o Eye Protection: Chemical safety goggles and a face shield are mandatory.[8]
o Lab Coat: A fully fastened laboratory coat, preferably a disposable one, must be worn.[7]

o Respiratory Protection: If there is a risk of exceeding exposure limits, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors should be used.[6]

Handling Procedures

o Air-Sensitive Techniques: As an air-sensitive reagent, Trimethyl(2-pyridyl)tin should be
handled under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques.

[1]

o Transfer: Use clean, dry, and gas-tight syringes and needles for transferring the liquid.[1][9]
For larger volumes, a cannula transfer is safer.[9]

e Working Alone: Never work with this compound alone.[1]
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o Spill Preparedness: Have a spill kit readily available. The kit should contain absorbent
materials, and appropriate waste containers.

Storage

o Container: Store in a tightly sealed, properly labeled container.

e Location: Keep in a cool, dry, and well-ventilated area, away from heat, sparks, and open
flames.[1] A flammable liquids storage cabinet is recommended.

 Inert Atmosphere: Store under an inert gas to maintain stability.

Waste Disposal

o Waste Container: Collect all waste containing Trimethyl(2-pyridyl)tin in a designated,
labeled, and sealed container.

e Quenching: Unused or residual reagent in syringes and needles should be carefully
qguenched by rinsing with a high-boiling point hydrocarbon solvent (e.g., hexanes or toluene)
into the waste container.[1]

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.[8]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes and remove all contaminated clothing. Seek immediate medical
attention.[4][8]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[4]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]
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o Spill: Evacuate the area. Wear appropriate PPE and contain the spill with absorbent material.
Place the absorbed material in a sealed container for hazardous waste disposal.

Visualizations
Safe Handling Workflow
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Caption: Workflow for the safe handling of Trimethyl(2-pyridyl)tin.
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Molecular Signaling Pathways of Organotin Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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